Cas no 99839-25-5 (4-bromo-2-chlorobenzene-1-thiol)

• Product Name: 4-bromo-2-chlorobenzene-1-thiol
• CAS No: 99839-25-5
• MF: C₆H₄BrClS
• MW: 223.517958641052
• MDL: MFCD12026136
• CID: 750028
• PubChem ID: 19915291
• Update Time: 2025-04-23

4-bromo-2-chlorobenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-bromo-2-chloro-
• 4-bromo-2-chlorobenzenethiol
• 4-bromo-2-chlorobenzene-1-thiol
• CS-0239651
• EN300-216827
• 99839-25-5
• AT20954
• DTXSID70601285
• SCHEMBL670742
• VZQDBNWKBKWCFJ-UHFFFAOYSA-N
• 2-chloro-4-bromothiophenol

• MDL： MFCD12026136
• Inchi： 1S/C6H4BrClS/c7-4-1-2-6(9)5(8)3-4/h1-3,9H
• InChI Key： VZQDBNWKBKWCFJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)S

Computed Properties

• Exact Mass: 221.891
• Monoisotopic Mass: 221.891
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1A^2
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 4-bromo-2-chlorobenzene-1-thiol

Benzenethiol, 4-bromo-2-chloro (CAS No. 99839-25-5): A Comprehensive Overview

Benzenethiol, 4-bromo-2-chloro, identified by its Chemical Abstracts Service (CAS) number CAS No. 99839-25-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its bromo and chloro substituents on a benzene ring with a thiol group, exhibits unique chemical properties that make it valuable in various synthetic applications and potential therapeutic developments.

The structural configuration of Benzenethiol, 4-bromo-2-chloro consists of a benzene core substituted at the 2-position with a chlorine atom and at the 4-position with a bromine atom, while the 5-position is occupied by a thiol (-SH) group. This specific arrangement imparts distinct reactivity and functionality, making it a versatile intermediate in organic synthesis. The presence of both halogen atoms enhances its utility in cross-coupling reactions, which are fundamental in constructing complex molecular architectures.

In recent years, the interest in Benzenethiol, 4-bromo-2-chloro has been fueled by its potential applications in the development of novel pharmaceuticals. The compound's ability to participate in nucleophilic substitution reactions allows for the facile introduction of diverse functional groups, facilitating the synthesis of bioactive molecules. Researchers have explored its use as a precursor in the preparation of heterocyclic compounds, which are known for their broad spectrum of biological activities.

One of the most compelling aspects of Benzenethiol, 4-bromo-2-chloro is its role in medicinal chemistry. The thiol group, being highly reactive, can form disulfide bonds, which are crucial in protein stabilization and drug delivery systems. Additionally, the bromo and chloro substituents provide handles for further functionalization via palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon bonds essential for drug molecule design.

The compound has also shown promise in materials science applications. Its ability to undergo selective modifications makes it an excellent candidate for designing advanced polymers and coatings with tailored properties. For instance, researchers have utilized Benzenethiol, 4-bromo-2-chloro to develop conductive polymers that could be used in electronic devices and sensors. The thiol group's interaction with metal surfaces has been particularly studied for applications in catalysis and surface engineering.

In academic research, Benzenethiol, 4-bromo-2-chloro has been employed to investigate reaction mechanisms and develop new synthetic methodologies. Its unique reactivity profile allows chemists to probe fundamental processes such as electrophilic aromatic substitution and radical reactions. These studies not only enhance our understanding of organic chemistry but also contribute to the development of more efficient synthetic routes for industrial applications.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of derivatives of Benzenethiol, 4-bromo-2-chloro. By leveraging its structural features, scientists have synthesized analogs that exhibit antimicrobial, anti-inflammatory, and anticancer properties. For example, modifications at the bromo and chloro positions have led to compounds that interfere with key biological pathways involved in disease progression. Preclinical studies have demonstrated promising results, paving the way for further investigation into its clinical utility.

The synthesis of Benzenethiol, 4-bromo-2-chloro itself is an intricate process that requires precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques such as flow chemistry and microwave-assisted synthesis have been employed to optimize production scalability. These methods not only improve efficiency but also minimize waste generation, aligning with green chemistry principles.

The safety profile of CAS No. 99839-25-5, while not classified as hazardous under standard regulations, necessitates careful handling due to its reactivity. Proper storage conditions and personal protective equipment (PPE) are essential when working with this compound to prevent unintended reactions or exposure. Detailed safety data sheets (SDS) are available to guide researchers and industrial users in safe handling practices.

The future prospects for Benzenethiol, 4-bromo-2-chloro are vast and multifaceted. Ongoing research aims to uncover new synthetic pathways and expand its applications in drug discovery and material science. Collaborative efforts between academia and industry are expected to drive innovation, leading to novel compounds with enhanced functionalities.

In conclusion, Benzenethiol, 4-bromo-2-chloro (CAS No. 99839-25-5) represents a significant compound with diverse applications across multiple scientific disciplines. Its unique structural features enable it to serve as a valuable building block in organic synthesis and a promising candidate for therapeutic development. As research continues to evolve, the potential uses for this compound will undoubtedly expand, contributing to advancements in medicine and technology.